[3-(2-Nitrophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine

• IUPAC Name: [3-(2-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine
• InChI: InChI=1S/C11H13N3O2/c12-13-11-5-10(6-11,7-11)8-3-1-2-4-9(8)14(15)16/h1-4,13H,5-7,12H2
• InChI Key: ZYNFVBMMRPZZDW-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(C2)NN)C3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C11H13N3O2
• Molecular Weight: 219.24 g/mol

Description

“[3-(2-Nitrophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine” is a complex organic compound that contains a bicyclo[1.1.1]pentane (BCP) core. The BCP core is a structural motif that has gained significant attention in the field of medicinal chemistry due to its potential as a bioisostere for common functional groups. The compound also contains a nitrophenyl group, which is a phenyl ring with a nitro group attached.

Molecular Structure Analysis

The molecular structure of “this compound” is complex, featuring a bicyclo[1.1.1]pentane core and a nitrophenyl group. The BCP core is a three-dimensional structure that can add three-dimensional character and saturation to compounds. The nitrophenyl group consists of a phenyl ring with a nitro group attached.

Safety and Hazards

The safety and hazards associated with “[3-(2-Nitrophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine” are not explicitly mentioned in the available sources.

Future Directions

The future directions for the research and development of “[3-(2-Nitrophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine” and similar BCP derivatives are promising. The BCP motif is gaining momentum in drug development programs, and there is an increasing demand for novel synthetic approaches to substituted BCPs. The use of BCPs as bioisosteres in drug discovery is a growing area of interest.